Cas no 123-39-7 (N-Methylformamide)

• Product Name: N-Methylformamide
• CAS No: 123-39-7
• MF: C₂H₅NO
• MW: 59.067200422287
• MDL: MFCD00003280
• CID: 36081
• PubChem ID: 31254
• Update Time: 2026-01-08

N-Methylformamide Chemical and Physical Properties

Names and Identifiers

• Methyl Formamide
• N-FORMYLMETHYLAMINE
• N-METHYLFORMAMIDE
• EK 7011
• Formamide,N-methyl-
• Formylmethylamine
• HCONHCH3
• Monomethylformamide
• n-methyl-formamid
• n-methyl-formicacidamid
• N-Methylmethanamide
• N-Monomethylformamide
• NSC 3051
• X 188
• N-MENTHYL FORMAMID
• N-Methylformamide&gt
• (Methylamino)formaldehyde
• monomethyl-formamide
• N-methyl-carboxamide
• N-Methylformamid
• N-METHYL-FORMAMIDE
• N-Methylformimidic acid
• Methylformamide
• x188
• ek7011
• nsc3051
• Formamide, N-methyl-
• N-Methyl formamide
• Formamide, methyl-
• Formic acid amide, N-methyl-
• methylimidoformic acid
• N-Methyl-formimidic acid
• (E)-methylimidoformic acid
• (Z)-methylimidoformic acid
• XPE4G7Y986
• NMF
• N-METHYL-FORMIC ACID-AMIDE
• ATHHXG
• N-METHYLFORMAMIDE [MI]
• n-methylcarboxamide
• EINECS 204-624-6
• NSC-3051
• F0001-0365
• NS00006200
• N-METHYLFORMAMIDE [HSDB]
• UNII-XPE4G7Y986
• FT-0638572
• BRN 1098352
• 4-04-00-00170 (Beilstein Handbook Reference)
• Q138742
• CHEMBL9240
• N-Methylformamide, 99%
• DTXSID0025608
• WLN: VHM1
• methanimidic acid, methyl-
• MFCD00003280
• AKOS000118787
• EN300-19419
• EC 204-624-6
• n-methyl Formic acid amide
• HSDB 100
• 863653-47-8
• methyl-Methanimidic acid
• A805066
• FT-0652807
• NCI60_002574
• SB85388
• Z104473766
• J-004934
• AI3-26076
• F0059
• Formamide, N-methyl- ( )
• CHEBI:7438
• 123-39-7
• DB-046834
• STL146549
• BRD-K33445938-001-01-8
• Methylformamide; Monomethylformamide; N-Methylformimidic Acid; N-Monomethylformamide; NSC 3051
• BBL027430
• N-Methylformamide

• MDL： MFCD00003280
• Inchi： 1S/C2H5NO/c1-3-2-4/h2H,1H3,(H,3,4)
• InChI Key： ATHHXGZTWNVVOU-UHFFFAOYSA-N
• SMILES： O=CNC
• BRN： 1098352

Computed Properties

• Exact Mass: 59.03710
• Monoisotopic Mass: 59.037114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 20
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Colorless transparent liquid. It smells of ammonia.
• Density: 1.011 g/mL at 25 °C(lit.)
• Melting Point: −4 °C (lit.)
• Boiling Point: 198-199 °C(lit.)
• Flash Point: Fahrenheit: 231.8 ° f < br / > Celsius: 111 ° C < br / >
• Refractive Index: n20/D 1.432(lit.)
• Water Partition Coefficient: miscible
• PSA: 29.10000
• LogP: 0.38900
• Merck: 6076
• FEMA: 2923
• Solubility: It is miscible with water and ethanol and slightly soluble in benzene, chloroform and diethyl ether.

N-Methylformamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H312,H360
• Warning Statement： P201,P280,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 61-21
• Safety Instruction： S53-S45
• RTECS：LQ3000000
• Hazardous Material Identification：
• PackingGroup：II
• Toxicity：LD50 in mice (mg/kg): 2300 i.p.; 2600 orally; 1580 i.v.; 2700 i.m. (Langdon)
• TSCA：Yes
• Packing Group：II
• Risk Phrases：R21; R61
• Safety Term：S45;S53
• Packing Group：II
• Storage Condition：The package shall be complete and handled with care. The warehouse shall be ventilated, kept away from open fire, high temperature, and stored separately from oxidants and acids

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Methylformamide

Introduction to N-Methylformamide (CAS No: 123-39-7)

N-Methylformamide (CAS No: 123-39-7), commonly abbreviated as NMF, is a highly versatile and widely utilized solvent in the field of chemical and pharmaceutical research. As a member of the amide family, it exhibits unique properties that make it indispensable in various industrial and laboratory applications. This compound, with its molecular formula CH₃NO, is known for its high solvency power, stability under a broad range of temperatures, and its ability to dissolve a wide array of organic and inorganic compounds. Its applications span from drug synthesis to material science, underscoring its significance in modern chemistry.

The utility of N-Methylformamide (CAS No: 123-39-7) is further accentuated by its role as a key intermediate in the production of fine chemicals and pharmaceuticals. Its ability to act as a nucleophilic solvent allows for efficient participation in various chemical reactions, including condensation, cyclization, and hydrogenation processes. These attributes have positioned NMF as a cornerstone in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed significant advancements in the application of N-Methylformamide (CAS No: 123-39-7) due to its emerging role in drug discovery and development. Its unique chemical properties facilitate the synthesis of heterocyclic compounds, which are prevalent in many active pharmaceutical ingredients (APIs). For instance, studies have demonstrated its efficacy in the preparation of bioactive molecules such as antiviral and anticancer agents. The compound’s ability to stabilize reactive intermediates during synthesis enhances reaction yields and purity, making it an attractive choice for medicinal chemists.

Moreover, N-Methylformamide (CAS No: 123-39-7) has found utility in the field of polymer chemistry. Its high boiling point and thermal stability make it an excellent solvent for processing thermoplastics and specialty polymers. Researchers have leveraged these properties to develop novel materials with enhanced mechanical and thermal characteristics. These advancements are particularly relevant in industries requiring high-performance materials for applications ranging from aerospace to electronics.

The environmental impact of using N-Methylformamide (CAS No: 123-39-7) has also been a subject of extensive research. While it is effective as a solvent, concerns regarding its toxicity and environmental persistence have prompted investigations into greener alternatives. Recent studies have explored modified versions of NMF, such as enantiomerically pure forms or derivatives with reduced environmental impact, aiming to maintain its beneficial properties while mitigating ecological concerns. These efforts align with global trends toward sustainable chemistry practices.

Another exciting application of N-Methylformamide (CAS No: 123-39-7) lies in its use as a reagent in organic synthesis. Its capability to participate in dehydration reactions and form imines has been harnessed in the preparation of complex organic frameworks. For example, it serves as a crucial component in the synthesis of Schiff bases, which are widely used as ligands in catalysis and coordination chemistry. The versatility of NMF in facilitating these transformations underscores its importance as a synthetic tool.

Recent breakthroughs in computational chemistry have further highlighted the potential of N-Methylformamide (CAS No: 123-39-7). Advanced molecular modeling techniques have enabled researchers to predict its behavior in various reaction conditions with remarkable accuracy. This has not only accelerated the design of new synthetic pathways but also provided insights into optimizing reaction conditions for maximum efficiency. Such computational advancements are pivotal in driving innovation across multiple scientific disciplines.

The role of N-Methylformamide (CAS No: 123-39-7) in biocatalysis is another area gaining traction. Its ability to mimic natural solvent environments enhances the efficiency of enzymatic reactions, making it an ideal medium for biocatalytic processes. This has implications for green chemistry initiatives, as biocatalytic methods often lead to milder reaction conditions and reduced waste generation. The integration of NMF into biocatalytic systems represents a significant step toward sustainable industrial practices.

In conclusion, N-Methylformamide (CAS No: 123-39-7) remains an indispensable compound across diverse scientific domains. Its multifaceted applications—from pharmaceutical synthesis to polymer processing—demonstrate its enduring relevance and adaptability. As research continues to uncover new possibilities, NMF is poised to play an even more pivotal role in shaping the future of chemistry and materials science.